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These application notes provide a comprehensive overview and detailed protocols for the in-

situ Rubidium-Strontium (Rb-Sr) dating of glauconite, a key mineral for determining the

stratigraphic ages of sedimentary sequences. The advent of Laser Ablation-Inductively Coupled

Plasma-Tandem Mass Spectrometry (LA-ICP-MS/MS) has enabled high-resolution, in-situ

analysis, overcoming many limitations of traditional bulk sample methods.

Introduction to In Situ Rb-Sr Glauconite
Geochronology
Glauconite, an authigenic mineral that forms in marine environments near the sediment-water

interface, incorporates Rubidium (Rb) into its crystal structure, making it a suitable candidate

for Rb-Sr radiometric dating.[1][2][3] The radioactive isotope ⁸⁷Rb decays to the stable isotope

⁸⁷Sr with a long half-life, allowing for the dating of geological events over a vast timescale.[3][4]

Traditional Rb-Sr dating methods require the dissolution of bulk mineral separates, which can

be compromised by the inclusion of detrital contaminants or subsequent diagenetic alteration,

potentially leading to inaccurate age determinations.[5][6] In situ techniques, utilizing LA-ICP-

MS/MS, offer a significant advantage by allowing for spatially resolved analysis of individual

glauconite grains or even specific zones within a grain.[7][8][9] This approach minimizes the

impact of impurities and can reveal complex geological histories recorded within a single

mineral.[10]
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The key innovation enabling in situ Rb-Sr dating is the use of a reaction cell in the ICP-MS/MS

system.[6][10] This technology effectively resolves the isobaric interference of ⁸⁷Rb on ⁸⁷Sr by

introducing a reaction gas (typically N₂O) that reacts with Sr⁺ ions to form SrO⁺, which are then

measured at a different mass-to-charge ratio, leaving Rb⁺ ions unaffected.[6][7][10]

Principles of the Rb-Sr Decay System in Glauconite
The fundamental principle of Rb-Sr dating is based on the beta decay of ⁸⁷Rb to ⁸⁷Sr. The age

of a glauconite sample can be determined by measuring the present-day isotopic ratios of

⁸⁷Sr/⁸⁶Sr and ⁸⁷Rb/⁸⁶Sr. The relationship is described by the isochron equation:

(⁸⁷Sr/⁸⁶Sr)present = (⁸⁷Sr/⁸⁶Sr)initial + (⁸⁷Rb/⁸⁶Sr)present * (e^(λt) - 1)

where:

(⁸⁷Sr/⁸⁶Sr)present is the measured strontium isotopic ratio in the glauconite.

(⁸⁷Sr/⁸⁶Sr)initial is the strontium isotopic ratio at the time of glauconite formation.

(⁸⁷Rb/⁸⁶Sr)present is the measured rubidium to strontium ratio.

λ is the decay constant of ⁸⁷Rb.

t is the time elapsed since the formation of the glauconite (the age).

By analyzing multiple cogenetic mineral grains or different spots on a single grain with varying

Rb/Sr ratios, an isochron can be constructed by plotting ⁸⁷Sr/⁸⁶Sr against ⁸⁷Rb/⁸⁶Sr. The slope

of this line yields the age of the sample, while the y-intercept provides the initial ⁸⁷Sr/⁸⁶Sr ratio.

[2]
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Rb-Sr decay system in glauconite.
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Experimental Protocols
Sample Preparation
High-quality data acquisition begins with meticulous sample preparation.

Sample Selection: Select fresh, unweathered glauconite-bearing sedimentary rock samples.

Thin Section/Grain Mount Preparation:

Prepare polished thin sections (30 µm thick) for petrographic analysis and in-situ laser

ablation.

Alternatively, separate glauconite grains from the bulk rock using standard mineral

separation techniques (crushing, sieving, magnetic separation, and heavy liquids).

Mount the separated glauconite grains in an epoxy resin puck and polish the surface to

expose the grain interiors.

Sample Characterization:

Conduct thorough petrographic analysis using optical microscopy to identify glauconite
grains and assess their preservation state (e.g., presence of cracks, alteration rims).

Utilize Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy

(EDS) for detailed morphological and compositional characterization, including mineral

mapping to identify any mineral inclusions or intergrowths.[4]

In Situ Rb-Sr Analysis by LA-ICP-MS/MS
The following protocol outlines the key steps for data acquisition using a typical LA-ICP-MS/MS

system.

Instrumentation: An excimer laser ablation system coupled to a tandem ICP-MS/MS

instrument equipped with a reaction cell.

Instrument Tuning:
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Tune the ICP-MS/MS for optimal sensitivity and stability, particularly for Rb and Sr

isotopes.

Introduce N₂O as a reaction gas into the collision/reaction cell to facilitate the mass shift of

Sr⁺ to SrO⁺, thereby resolving the ⁸⁷Rb interference on ⁸⁷Sr.[6]

Laser Ablation Parameters:

Select appropriate laser parameters to ensure efficient ablation of the glauconite while

minimizing matrix effects. Typical parameters are summarized in the table below.

Data Acquisition Sequence:

Analyze a primary reference material (e.g., NIST SRM 610 glass) to correct for instrument

drift and mass discrimination.[11][12]

Analyze a secondary, matrix-matched reference material (e.g., glauconite standard GL-O

or phlogopite standard Mica-Mg) to monitor data quality and correct for matrix-dependent

fractionation.[13][14][15]

Analyze the unknown glauconite samples. It is recommended to bracket the analysis of

unknowns with analyses of the reference materials.

Isotopes Monitored:

⁸⁵Rb, ⁸⁷Rb (measured as ⁸⁷Rb⁺)

⁸⁴Sr, ⁸⁶Sr, ⁸⁷Sr, ⁸⁸Sr (measured as SrO⁺, e.g., ¹⁰⁰SrO⁺, ¹⁰²SrO⁺, ¹⁰³SrO⁺, ¹⁰⁴SrO⁺)
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Experimental workflow for in situ Rb-Sr dating.
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Data Reduction and Age Calculation
Data Reduction:

Use specialized software to process the raw time-resolved data from the ICP-MS/MS.

Correct for gas background, instrument drift, and elemental fractionation using the data

from the reference materials.

Calculate the ⁸⁷Rb/⁸⁶Sr and ⁸⁷Sr/⁸⁶Sr ratios for each analysis spot.

Isochron Construction:

Plot the corrected ⁸⁷Sr/⁸⁶Sr versus ⁸⁷Rb/⁸⁶Sr ratios for all analysis spots from a single

sample.

Perform a linear regression on the data points to generate an isochron. The quality of the

fit is assessed by the Mean Squared Weighted Deviates (MSWD).

Age Calculation:

Calculate the age from the slope of the isochron.

The initial ⁸⁷Sr/⁸⁶Sr ratio is determined from the y-intercept of the isochron. For

glauconite, this value can be compared to the known seawater ⁸⁷Sr/⁸⁶Sr curve for the

expected depositional age to assess the geological significance of the data.[6]

Data Presentation and Interpretation
Quantitative Data Summary
The following tables provide examples of typical LA-ICP-MS/MS analytical conditions and a

summary of in-situ Rb-Sr ages obtained for glauconite from various studies.

Table 1: Typical LA-ICP-MS/MS Analytical Conditions for In Situ Rb-Sr Dating of Glauconite
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Parameter Setting Reference

Laser Type Excimer (e.g., 193 nm ArF) [11][12]

Laser Fluence 3-4 J/cm² [12]

Repetition Rate 5-10 Hz [12][16]

Spot Size 30-70 µm [12][17]

Carrier Gas He (~0.7 L/min) -

Reaction Gas N₂O in Ar/He [6]

ICP-MS/MS Mode MS/MS with reaction cell [6][10]

Primary RM NIST SRM 610/612 [11][17]

Secondary RM Mica-Mg, GL-O [13][14][15]

Table 2: Summary of In Situ Rb-Sr Ages for Glauconite from Selected Studies

Geological
Basin/Formation

Published Age (Ma)
In Situ Rb-Sr Age
(Ma)

Reference

Vindhyan Basin,

Semri Group (G2)

~1400-1600 (K-Ar,

TIMS)
1454 ± 14 [5]

Vindhyan Basin,

Chitrakoot Fm (G6)
~1400 (K-Ar) 1386 ± 25 [5]

Chhattisgarh Basin,

Raipur Group (G8)
~900-1000 (K-Ar) 920 ± 12 [5]

Kutch Basin (G10)
~100-140

(Biostratigraphy)
127 ± 36 [5]

Langenstein

Sequence, Germany

~97-100

(Biostratigraphy)

~101 to 97 (bulk);

~100 to 96

(deconvoluted)

[6]

Interpretation of Results
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Concordant Ages: When the in-situ Rb-Sr age is consistent with the biostratigraphic age and

other geochronological data, it provides a robust constraint on the depositional age of the

sedimentary sequence.[5]

Discordant Ages: Discrepancies between the Rb-Sr age and the expected age can arise

from several factors:

Detrital Contamination: The presence of older, detrital K-bearing minerals (e.g., illite, K-

feldspar) within or attached to the glauconite grains can yield erroneously old ages. In-

situ analysis can help identify and avoid these contaminants.[6]

Diagenetic Alteration: Post-depositional alteration of glauconite can lead to the loss or

gain of Rb and/or Sr, resetting the isotopic system and resulting in younger ages.[8][18]

Slow Maturation: The process of glauconitization itself may take a significant amount of

time, during which the mineral may continue to exchange isotopes with pore fluids.[2]

Age Deconvolution: In cases of mixed mineral phases, it may be possible to deconvolute the

bulk age into components representing the authigenic glauconite and detrital/diagenetic

impurities by combining in-situ Rb-Sr data with other methods like K-Ar dating.[6]

Challenges and Future Directions
The primary challenge in in-situ Rb-Sr dating of glauconite lies in the availability of well-

characterized, matrix-matched reference materials.[14][15] While standards like GL-O show

promise, further work is needed to fully characterize their homogeneity and suitability.[15][19]

Additionally, understanding and correcting for laser-induced elemental fractionation between

different matrices (e.g., glass reference materials vs. crystalline glauconite) is crucial for

obtaining accurate ages.[13][17]

Future developments will likely focus on:

The development of new, certified glauconite reference materials.

Refining data reduction protocols to better account for matrix effects.
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Integrating in-situ Rb-Sr data with other micro-analytical techniques (e.g., trace element

analysis) to better understand the paleo-environmental conditions of glauconite formation.

[4]

By providing detailed, spatially resolved age information, in-situ Rb-Sr geochronology of

glauconite is a powerful tool for refining the geological timescale, reconstructing basin

histories, and understanding paleo-environmental evolution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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